Enhanced TMV Inactivation vs Ningnanmycin
In a standardized half-leaf assay on Nicotiana glutinosa, Tmv-IN-9 (A6) exhibited an EC₅₀ of 62.8 μg/mL for inactivating tobacco mosaic virus, while the commercial standard ningnanmycin required an EC₅₀ of 108.1 μg/mL to achieve the same endpoint [1]. The calculated potency advantage is 1.72-fold.
| Evidence Dimension | Inactivating activity against TMV (EC₅₀) |
|---|---|
| Target Compound Data | 62.8 μg/mL |
| Comparator Or Baseline | Ningnanmycin: 108.1 μg/mL |
| Quantified Difference | 1.72-fold lower EC₅₀ (higher potency) |
| Conditions | Half-leaf method on Nicotiana glutinosa; in vitro inactivation assay |
Why This Matters
A lower EC₅₀ translates to a reduced compound quantity needed for equivalent antiviral effect, which can lower both material cost and phytotoxicity risk in research and agricultural screening workflows.
- [1] Tai G, Zhang Q, He J, Li X, Gan X. Ferulic Acid Dimers as Potential Antiviral Agents by Inhibiting TMV Self-Assembly. J Agric Food Chem. 2024;72(26):14610-14619. doi:10.1021/acs.jafc.4c03713. View Source
